Cas no 84604-48-8 (Cyclopentaneaceticacid, 2-butyl-4-methyl-3-oxo-, methyl ester)

Cyclopentaneaceticacid, 2-butyl-4-methyl-3-oxo-, methyl ester structure
84604-48-8 structure
Product Name:Cyclopentaneaceticacid, 2-butyl-4-methyl-3-oxo-, methyl ester
CAS No:84604-48-8
MF:C13H22O3
MW:226.311984539032
CID:724085
PubChem ID:21149606
Update Time:2025-04-19

Cyclopentaneaceticacid, 2-butyl-4-methyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, 2-butyl-4-methyl-3-oxo-, methyl ester
    • methyl 2-(2-butyl-4-methyl-3-oxocyclopentyl)acetate
    • methyl 2-butyl-4-methyl-3-oxocyclopentaneacetate
    • Methyl (2-butyl-4-methyl-3-oxocyclopentyl)acetate
    • EINECS 283-328-9
    • 84604-48-8
    • NS00062277
    • DTXSID701004886
    • Inchi: 1S/C13H22O3/c1-4-5-6-11-10(8-12(14)16-3)7-9(2)13(11)15/h9-11H,4-8H2,1-3H3
    • InChI Key: MSBRSFQZKZOPDR-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CC(CC(=O)OC)C1CCCC

Computed Properties

  • Exact Mass: 225.14907
  • Monoisotopic Mass: 225.14907
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2
  • XLogP3: 2.7

Experimental Properties

  • Boiling Point: 354.7°C at 760 mmHg
  • Flash Point: 182.5°C
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